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Compound of Interest

Compound Name: N-Boc-2-iodoaniline

Cat. No.: B062990

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N-Boc-2-iodoaniline, a key reagent in
synthetic organic chemistry. This document outlines its chemical properties, including its CAS
number and molecular weight, and serves as a resource for its application in research and
development.

Core Chemical Data

N-Boc-2-iodoaniline, also known by its IUPAC name tert-butyl N-(2-iodophenyl)carbamate, is
a valuable building block in the synthesis of a variety of organic compounds.[1] Its chemical
structure incorporates a Boc-protecting group on an aniline ring, which is substituted with
iodine at the ortho position. This combination of functional groups allows for a wide range of
chemical transformations.

A summary of its key identifiers and properties is provided in the table below for quick
reference.
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Identifier Value Source
CAS Number 161117-84-6 [LI[21031[41[5]
Molecular Formula C11H14INO2 [1]12]
Molecular Weight 319.14 g/mol [11[2][5]
tert-butyl N-(2-
IUPAC Name , [1]
iodophenyl)carbamate
1-(tert-
Synonyms Butoxycarbonylamino)-2- [5]
iodobenzene

Experimental Protocols and Applications

Due to the specific nature of N-Boc-2-iodoaniline as a synthetic intermediate, detailed
experimental protocols are often found within the context of specific research papers outlining
its use in the synthesis of more complex molecules. Further investigation into chemical
literature databases is recommended to identify specific reaction conditions and methodologies
relevant to your research interests.

Logical Workflow for Synthesis

The following diagram illustrates a generalized workflow for the utilization of N-Boc-2-
iodoaniline in a typical cross-coupling reaction, a common application for this type of
molecule.
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Caption: Generalized workflow for a Suzuki cross-coupling reaction using N-Boc-2-
iodoaniline.

This guide serves as a foundational resource for understanding the core properties of N-Boc-2-
iodoaniline. For specific experimental details and advanced applications, consulting peer-
reviewed scientific literature is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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